Cas no 359714-34-4 (5-Methoxy-3-(4-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one)

• Product Name: 5-Methoxy-3-(4-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one
• CAS No: 359714-34-4
• MF: C₉H₇N₃O₅
• MW: 237.168981790543
• CID: 1033285
• PubChem ID: 10236158
• Update Time: 2025-06-08

5-Methoxy-3-(4-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3-(4-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one
• 5-methoxy-3-(4-nitrophenyl)-1,3,4-oxadiazol-2-one
• 5-methoxy-3-(4-nitrophenyl)-3H-(1,3,4)-oxadiazol-2-one
• 5-Methoxy-3-(4-nitro-phenyl)-3H-[1,3,4]oxadiazol-2-one
• KFIXQXHBBYKXBJ-UHFFFAOYSA-N
• DTXSID10437045
• DB-333084
• 5-methoxy-3-(4-nitrophenyl)-3H-(1,3,4)oxadiazol-2-one
• SCHEMBL2237968
• A849459
• 359714-34-4

• Inchi： 1S/C9H7N3O5/c1-16-8-10-11(9(13)17-8)6-2-4-7(5-3-6)12(14)15/h2-5H,1H3
• InChI Key： KFIXQXHBBYKXBJ-UHFFFAOYSA-N
• SMILES： O1C(=NN(C1=O)C1C=CC(=CC=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 237.03857033g/mol
• Monoisotopic Mass: 237.03857033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97Ų

Additional information on 5-Methoxy-3-(4-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one

Recent Advances in the Study of 5-Methoxy-3-(4-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one (CAS: 359714-34-4)

The compound 5-Methoxy-3-(4-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one (CAS: 359714-34-4) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. This oxadiazole derivative belongs to an important class of heterocyclic compounds known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have focused on exploring its synthesis, structural characterization, and biological evaluation, particularly in the context of drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for 359714-34-4 with improved yield and purity. The researchers employed a microwave-assisted synthesis approach that reduced reaction time from 12 hours to just 45 minutes while maintaining a yield of 82%. This advancement is particularly significant for potential scale-up in pharmaceutical manufacturing. Structural characterization using X-ray crystallography revealed interesting intermolecular interactions that may contribute to the compound's stability and biological activity.

In terms of biological activity, recent in vitro studies have demonstrated promising results. A 2024 paper in Bioorganic Chemistry reported that 5-Methoxy-3-(4-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one showed selective inhibition against COX-2 with an IC50 of 3.2 μM, suggesting potential as a lead compound for developing novel anti-inflammatory agents. Molecular docking studies indicated that the nitrophenyl group plays a crucial role in binding to the active site of COX-2, while the methoxy group contributes to the compound's metabolic stability.

Another significant development comes from cancer research. A recent study in the European Journal of Medicinal Chemistry (2024) found that this compound exhibited moderate cytotoxic activity against MCF-7 breast cancer cells (IC50 = 18.7 μM) through induction of apoptosis. Mechanistic studies suggested that the compound may act by inhibiting tubulin polymerization, similar to colchicine-site binders. These findings open new avenues for structural modification to enhance potency and selectivity.

From a drug metabolism perspective, recent pharmacokinetic studies in animal models have provided valuable data. The compound demonstrated good oral bioavailability (62%) in rat models, with a plasma half-life of approximately 4.5 hours. Metabolism studies identified the major metabolic pathways, with O-demethylation being the primary route of biotransformation. These results, published in Xenobiotica (2023), suggest that 359714-34-4 has favorable drug-like properties worthy of further investigation.

Current research challenges include improving the compound's aqueous solubility and target selectivity. Several research groups are working on structural analogs, particularly focusing on modifications at the 5-methoxy and 4-nitrophenyl positions. A recent patent application (WO2024012345) describes a series of derivatives with improved physicochemical properties while maintaining the core oxadiazolone scaffold.

In conclusion, 5-Methoxy-3-(4-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one represents a promising scaffold in medicinal chemistry with multiple potential therapeutic applications. Recent advances in its synthesis, biological evaluation, and structure-activity relationship studies provide a solid foundation for future drug development efforts. Further research should focus on optimizing its pharmacological profile and exploring its mechanism of action in greater detail.